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Compound of Interest

Compound Name: N,O-Ditrityl Ganciclovir

Cat. No.: B048959

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the properties of N,O-Ditrityl
Ganciclovir, a protected derivative of the potent antiviral agent Ganciclovir. This document
collates available experimental data on its synthesis and characterization, alongside a
comparative analysis with the parent compound, Ganciclovir. It is intended to serve as a
valuable resource for researchers and professionals engaged in antiviral drug development
and medicinal chemistry.

Executive Summary

Ganciclovir is a synthetic nucleoside analogue of 2'-deoxyguanosine with established efficacy
against cytomegalovirus (CMV) infections, particularly in immunocompromised individuals.[1]
However, its clinical application can be limited by its physicochemical properties. Chemical
modification, such as the introduction of protecting groups, is a common strategy to overcome
these limitations or to facilitate the synthesis of other derivatives. N,O-Ditrityl Ganciclovir is a
key intermediate in the synthesis of Ganciclovir prodrugs, such as Valganciclovir. This guide
details the synthesis and known characteristics of N,O-Ditrityl Ganciclovir, providing a
foundational understanding for its use in further drug development.

Physicochemical Properties

Quantitative data for N,O-Ditrityl Ganciclovir is limited. The following tables present the
available data for N,O-Ditrityl Ganciclovir and a more extensive dataset for the parent
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compound, Ganciclovir, for comparative purposes. The introduction of two bulky, hydrophobic

trityl groups is expected to significantly decrease aqueous solubility and increase lipophilicity

compared to Ganciclovir.

Table 1: Physicochemical Properties of N,O-Ditrityl Ganciclovir

Property Value Reference
Molecular Formula C47H41N504 Calculated
Molecular Weight 739.86 g/mol Calculated
Appearance White solid [2]
Mass Spectrometry (m/z) 740.0 (M+ + 1) [2]
Table 2: Physicochemical Properties of Ganciclovir
Property Value Reference
Molecular Formula C9H13N504
Molecular Weight 255.23 g/mol
Appearance White to off-white crystalline
powder
Melting Point 250 °C (decomposes)
Aqueous Solubility 2.6 mg/mL at 25°C
pKa 2.2and 9.4
LogP (n-octanol/water) -1.66

Experimental Protocols
Synthesis of N,O-Ditrityl Ganciclovir

The following protocol for the synthesis of N,O-Ditrityl Ganciclovir is adapted from the

literature.[2]
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Materials:

» Ganciclovir

e Trityl chloride

o Dimethylformamide (DMF)

e 4-Dimethylaminopyridine (DMAP)
e Triethylamine

o Ethyl acetate

o Water

Procedure:

e A suspension of ganciclovir (61.5 g, 0.241 mol), 4-dimethylaminopyridine (142.5 mg, 0.001
mol), and triethylamine (181.3 mL, 1.29 mol) in dimethylformamide (570 mL) is prepared.

e A solution of trityl chloride (178.5 g, 0.64 mol) in dimethylformamide (570 mL) is added to the
suspension at 50 °C over 25 minutes.

e The reaction mixture is stirred for approximately 9 hours at the same temperature.

e The mixture is then cooled to 10 °C, filtered, and the solid is washed with dimethylformamide
(150 mL).

o The filtrate is warmed to 20 °C, and water is added in two portions (1350 mL and 900 mL)
and decanted.

o Ethyl acetate (1500 mL) is added to the resulting gummy solid, and the mixture is stirred at
room temperature for 12 hours.

e The separated solid is filtered, washed with ethyl acetate (100 mL), and dried at 54 °C to
yield N,O-Ditrityl Ganciclovir as a white solid.
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Yield: 76.0 g (43%)[2]

Characterization Data
Spectroscopic Data for N,O-Ditrityl Ganciclovir

Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum (KBr pellet) shows
characteristic absorption bands at 3422, 3310, 1681, and 1671 cm-1.[2]

1H Nuclear Magnetic Resonance (NMR) Spectroscopy: The 1H NMR spectrum (400 MHz,
DMSO-d6) displays the following chemical shifts (d) in ppm: 3.38 (d, J = 4.4 Hz, 2H), 3.52 (m,
1H), 3.87 (m, 3H), 5.41 (s, 2H), 6.46 (brs, 1H), 7.23-7.86 (m, 30H), 7.79 (s, 1H), 10.60 (s, 1H).
[2]

Mass Spectrometry (MS): The mass spectrum shows a peak at m/z 740.0, corresponding to
the [M+H]+ ion.[2]

Visualizations
Synthesis Workflow of N,O-Ditrityl Ganciclovir

Caption: Synthetic pathway for N,O-Ditrityl Ganciclovir.

Mechanism of Action of Ganciclovir (as the active
moiety)

Caption: Intracellular activation and mechanism of action of Ganciclovir.

Experimental Workflow for Characterization

Caption: Workflow for the characterization of N,O-Ditrityl Ganciclovir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Characterization of Ganciclovir Dosing for the Management of Cytomegalovirus in Solid
Organ Transplant Recipients Receiving Sustained Low-Efficiency Dialysis - PubMed
[pubmed.ncbi.nim.nih.gov]

o 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

 To cite this document: BenchChem. [N,O-Ditrityl Ganciclovir: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048959#properties-of-n-o-ditrityl-ganciclovir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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